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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

Technical Support Center: Solvent Red 195

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the stability of Solvent Red 195 in various solvent environments. The
information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the general stability of Solvent Red 1957

Al: Solvent Red 195 is a bluish-red azo dye known for its excellent stability.[1] It exhibits high
heat stability, good lightfastness, and weather fastness.[1][2] It is generally stable across a wide
pH range and is insoluble in water but soluble in a variety of organic solvents.[3] Proper
storage in a cool, dry place away from direct sunlight is recommended to maintain its quality.[3]

[4]
Q2: My Solvent Red 195 solution appears to be degrading. What are the common causes?

A2: Degradation or fading of Solvent Red 195 in solution is most commonly caused by
exposure to environmental factors. The primary factor is photodegradation from exposure to
light, particularly UV irradiation.[5] Although it has high thermal stability, prolonged exposure to
excessive temperatures can also contribute to degradation.[1][5] The choice of solvent can also
influence stability; while the dye is soluble in many organic solvents, its stability in a specific
solvent over time may vary.
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Q3: In which organic solvents does Solvent Red 195 have the best solubility?

A3: Solvent Red 195 shows the highest solubility in Dichloromethane among common
laboratory solvents. Its solubility is comparatively lower in alcohols, ketones, and esters.[6][7][8]
For detailed solubility data, please refer to the data table in the "Quantitative Data Summary"
section.

Q4: How should | store Solvent Red 195 to ensure its long-term stability?

A4: To ensure long-term stability, Solvent Red 195 should be stored in a cool, dry place.[3] The
container should be tightly sealed to protect it from moisture and kept away from direct sunlight
and other heat sources.[3] Under these conditions, the dye has a storage stability of up to 60
months.[1]

Q5: Is Solvent Red 195 stable at high temperatures?

A5: Yes, a key feature of Solvent Red 195 is its excellent thermal stability. It is heat resistant
up to 300°C, particularly when used in plastics like polystyrene (PS).[6][9][10] This makes it
suitable for high-temperature processing applications such as coloring engineering plastics.[1]
[11]

Troubleshooting Guide
Issue: Poor dissolution of Solvent Red 195 in the chosen solvent.

» Possible Cause 1: Incorrect Solvent. The dye has varying solubility in different organic
solvents. It is highly soluble in dichloromethane but has low solubility in ethyl alcohol.[6][8]

o Solution: Refer to the solubility data table below. Consider using a solvent in which the dye
has higher solubility, such as methylbenzene or dichloromethane.

e Possible Cause 2: Insufficient Mixing/Agitation. The dye powder may not be fully dispersed in
the solvent.

o Solution: Use appropriate mixing techniques such as sonication or vortexing to ensure the
dye is fully dispersed and dissolved.

e Possible Cause 3: Low Temperature. Solubility can be temperature-dependent.
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o Solution: Gently warming the solvent (if appropriate for your experiment and the solvent's
properties) may aid dissolution.

Issue: Color of the dye solution is fading over time.

e Possible Cause 1: Photodegradation. Exposure to ambient or experimental light sources
(especially UV) is a primary cause of dye degradation.[5][12]

o Solution: Prepare solutions fresh whenever possible. Store stock solutions in amber vials
or protect them from light by wrapping containers in aluminum foil. Minimize exposure to
light during experiments.

e Possible Cause 2: Thermal Degradation. Although highly heat-stable, extreme temperatures
during processing or storage can cause degradation.[5]

o Solution: Ensure that the experimental conditions do not exceed the dye's recommended
heat resistance of 300°C.[9] Store the dye and its solutions away from heat sources.

o Possible Cause 3: Chemical Incompatibility. The solvent or other components in the mixture
may be reacting with the dye.

o Solution: Review the chemical compatibility of Solvent Red 195 with all components in
your solution. If a reaction is suspected, consider using a more inert solvent.

Quantitative Data Summary

The following tables summarize the solubility and stability properties of Solvent Red 195.

Table 1: Solubility of Solvent Red 195 in Organic Solvents at 20°C
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Solvent Solubility (g/L)
Dichloromethane 37.1[6][7][8]
Methylbenzene (Toluene) 2.7[6][71[8]
Acetone 1.4[6][7][8]

Butyl Acetate 1.3[6][7][8]

Ethyl Alcohol 0.8[6][8]

Table 2: Fastness and Resistance Properties of Solvent Red 195

Property Rating/Value Conditions/Notes

Heat Resistance 300°C In Polystyrene (PS).[9][10][13]

In Polystyrene (PS), on a scale

Light Fastness 8 of 1-8, where 8 is excellent.[6]

[9]

In 5% Hydrochloric Acid
Acid Resistance 5 solution, on a scale of 1-5,

where 5 is excellent.[7][9]

In 5% Caustic Soda solution,
Alkali Resistance 5 on a scale of 1-5, where 5 is
excellent.[7][9]

In various plastics (PS, ABS,
Migration Resistance 5 PMMA), on a scale of 1-5,

where 5 is excellent.[7][13]

Experimental Protocols

Protocol: Evaluating the Photostability of Solvent Red 195 in Solution

This protocol outlines a method to assess the degradation of Solvent Red 195 when exposed
to a controlled light source.
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e Preparation of Stock Solution:
o Accurately weigh a known amount of Solvent Red 195 powder.

o Dissolve the powder in a suitable solvent (e.g., Dichloromethane) in a volumetric flask to
create a stock solution of a specific concentration (e.g., 100 mg/L).

o Ensure the solution is protected from light using an amber flask or aluminum foil.
o Preparation of Test Samples:

o Dilute the stock solution to a working concentration that gives an absorbance reading
between 1.0 and 1.5 at its maximum wavelength (Amax).

o Transfer the diluted solution into multiple quartz cuvettes.
e Initial Measurement (Time = 0):

o Use a UV-Vis spectrophotometer to measure the full absorbance spectrum of a control
cuvette (kept in the dark) to determine the Amax.

o Record the absorbance value at Amax for all test cuvettes.
e Light Exposure:

o Place the test cuvettes in a photostability chamber or at a fixed distance from a controlled
light source (e.g., a UV-A lamp).

o Keep one cuvette completely wrapped in aluminum foil as a dark control to monitor for any
changes not related to light exposure.

o Data Collection:

o At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), remove a cuvette from
the light exposure and measure its absorbance at Amax.

o Also, measure the absorbance of the dark control at each time point.
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o Data Analysis:

o Calculate the percentage of dye degradation at each time point using the formula:
Degradation (%) = [(Ao - At) / Ao] * 100 where Ao is the initial absorbance and At is the
absorbance at time t.

o Plot the percentage of degradation against time to visualize the photostability of Solvent
Red 195 in the chosen solvent.

Visualizations
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Caption: A workflow for troubleshooting common stability issues with Solvent Red 195.
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Caption: Experimental workflow for evaluating the photostability of Solvent Red 195.
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Caption: Key factors influencing the stability of Solvent Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solvent Red 195 stability in different solvent
environments]. BenchChem, [2025]. [Online PDF]. Available at:
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solvent-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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